Cas no 53603-08-0 (Butyl, 1-bromo-1-methyl-2-oxo- (9CI))

Butyl,  1-bromo-1-methyl-2-oxo-  (9CI) structure
53603-08-0 structure
Product Name:Butyl, 1-bromo-1-methyl-2-oxo- (9CI)
CAS No:53603-08-0
MF:C5H8BrO
MW:164.020421028137
CID:938818
PubChem ID:90473268
Update Time:2025-04-19

Butyl, 1-bromo-1-methyl-2-oxo- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Butyl, 1-bromo-1-methyl-2-oxo- (9CI)
    • Butyl,1-bromo-1-methyl-2-oxo-(9ci)
    • 53603-08-0
    • Inchi: 1S/C5H8BrO/c1-3-5(7)4(2)6/h3H2,1-2H3
    • InChI Key: MDIUBECIFSMEHP-UHFFFAOYSA-N
    • SMILES: Br[C](C)C(CC)=O |^1:1|

Computed Properties

  • Exact Mass: 162.97585g/mol
  • Monoisotopic Mass: 162.97585g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 70.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 17.1Ų
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